2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)-

• CAS No.: 1049143-37-4
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(4-methylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H23N3O2/c1-12-5-4-6-14(13(12)2)20-16(21)11-15(17(20)22)19-9-7-18(3)8-10-19/h4-6,15H,7-11H2,1-3H3
• InChI Key: DXGRYWVFSWGQOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C)C

Description

The compound 2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)- features a pyrrolidinedione core substituted at the 1-position with a 2,3-dimethylphenyl group and at the 3-position with a 4-methylpiperazinyl moiety. The 2,3-dimethylphenyl group introduces steric bulk and lipophilicity, while the 4-methylpiperazinyl substituent may enhance solubility and modulate receptor affinity .

While direct synthetic details for this compound are absent in the provided evidence, analogous pyrrolidinedione derivatives are typically synthesized via cyclization reactions or nucleophilic substitutions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)- typically involves multi-step organic reactions. One common method includes the reaction of 2,3-dimethylphenylamine with maleic anhydride to form an intermediate, which is then reacted with 4-methylpiperazine under controlled conditions to yield the final product. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced purification techniques such as crystallization, distillation, and chromatography ensures the compound meets the required standards for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)- has various applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects in treating diseases like cancer or neurological disorders.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity :

• The 2,3-dimethylphenyl group in the target compound likely increases lipophilicity compared to the 4-ethoxyphenyl group in , which has a polar ethoxy (-OCH₂CH₃) substituent.
• The iodophenyl group in adds significant molecular weight (402.25 g/mol) and polarizability due to iodine’s large atomic radius.

Piperazinyl Modifications: The 4-methylpiperazinyl group in the target compound may improve aqueous solubility compared to bulkier substituents like the pyrimidinyl-piperazinyl in or thiomorpholinyl in .

Physical Properties :

• The thiomorpholinyl-substituted compound exhibits a high predicted boiling point (580.9°C), likely due to strong intermolecular forces from the sulfur atom.

Biological Activity

Chemical Identity and Properties

• CAS Number: 1049143-37-4
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-(2,3-dimethylphenyl)-3-(4-methylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI Key: DXGRYWVFSWGQOH-UHFFFAOYSA-N

This compound belongs to the class of pyrrolidine derivatives and is characterized by a unique combination of functional groups that may confer distinct biological activities.

The biological activity of 2,5-Pyrrolidinedione, 1-(2,3-dimethylphenyl)-3-(4-methyl-1-piperazinyl)- is primarily attributed to its interaction with various molecular targets, such as enzymes and receptors. The compound has been studied for its potential to inhibit specific enzymes or modulate receptor functions, leading to various physiological effects.

Research Findings

• Enzyme Inhibition:
  • Research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, potentially affecting processes like cell proliferation and apoptosis.
• Receptor Binding:
  • Studies suggest that it interacts with neurotransmitter receptors, which could have implications for neurological disorders. This interaction may influence neurotransmission and contribute to its therapeutic potential in treating conditions such as anxiety or depression.

Antitumor Activity

A study explored the effects of similar pyrrolidine derivatives on tumor cell lines. The results indicated that compounds with structural similarities to 2,5-Pyrrolidinedione showed significant antitumor activity through the inhibition of the phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling pathway, which is critical for tumor growth and survival .

Neurological Effects

In another investigation focusing on piperazine derivatives, it was found that modifications in the piperazine ring significantly influenced the binding affinity to serotonin receptors. This suggests that 2,5-Pyrrolidinedione could have potential applications in treating mood disorders by modulating serotonin levels in the brain .

Similar Compounds

Compound Name	Structure	Biological Activity
2,5-Pyrrolidinedione Derivatives	Varies	Antitumor properties
Piperazine Derivatives	Varies	Neurological effects

The unique combination of a pyrrolidine structure with piperazine may enhance its biological activity compared to other similar compounds.

Unique Features

The specific arrangement of substituents on the pyrrolidine and piperazine rings in this compound may provide distinct pharmacological profiles compared to other derivatives. This uniqueness could lead to novel therapeutic applications in both oncology and psychiatry.